Cas no 2680791-96-0 (Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate)

• Product Name: Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate
• CAS No: 2680791-96-0
• MF: C₁₆H₁₂BrF₂NO₄
• MW: 400.171590805054
• CID: 5976601
• PubChem ID: 165923009
• Update Time: 2025-05-20

Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate
• 2680791-96-0
• EN300-28303202
• Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate

• Inchi： 1S/C16H12BrF2NO4/c1-23-15(21)12-13(19)10(17)7-11(18)14(12)20-16(22)24-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,20,22)
• InChI Key： NYLZSFLZIJBXRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1F)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 398.99178g/mol
• Monoisotopic Mass: 398.99178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.6Ų

Additional information on Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate

Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate (CAS No. 2680791-96-0): A Comprehensive Overview

Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate, identified by its CAS number 2680791-96-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural features, which include multiple functional groups such as benzyloxy and amino substituents, along with halogen atoms like bromo and fluoro. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The presence of the (benzyloxy)carbonyl group in the molecular structure suggests a possible role in the protection of amino groups during synthetic processes, which is a common strategy in drug design to enhance stability and facilitate controlled release. Additionally, the combination of bromo and fluoro substituents can influence the electronic properties of the molecule, potentially affecting its interactions with biological targets. This makes Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical compounds often leads to increased binding affinity and prolonged half-life, which are critical factors for drug efficacy. The specific arrangement of bromo and fluoro groups in Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate may contribute to its potential as a building block for novel therapeutic agents targeting various diseases.

The benzyloxy carbonyl group ((benzyloxy)carbonyl) is particularly noteworthy as it is frequently used in peptide synthesis to protect amino groups from unwanted reactions. This protective group can be later removed under specific conditions, allowing for the introduction of other functional groups or modifications. The versatility of this compound makes it an attractive candidate for use in multi-step synthetic routes leading to biologically active molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly experimental trials. The structural features of Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate have been analyzed using various computational methods to identify potential binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic purposes.

The synthesis of Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a brominated precursor, followed by fluorination and subsequent functionalization with the benzyloxy carbonyl group. Each step must be meticulously controlled to ensure high yield and purity, which are essential for pharmaceutical applications.

The use of halogenated benzoic acid derivatives has been explored in various therapeutic areas, including oncology and anti-inflammatory treatments. The electron-withdrawing nature of fluorine atoms can enhance the lipophilicity of molecules, improving their ability to cross cell membranes. This property is particularly valuable for drugs that need to reach intracellular targets. The combination of these effects makes Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate a promising candidate for further investigation.

In conclusion, Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-3,6-difluorobenzoate (CAS No. 2680791-96-0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted functional groups. Its potential as an intermediate in drug synthesis and its predicted biological activities make it a compelling subject for future research. As computational methods continue to refine our understanding of molecular interactions, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.